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Introduction

Icafolin-methyl is a novel, post-emergence herbicide developed by Bayer, representing the
first new mode of action for broad-acre crop weed control in over three decades.[1] In planta,
icafolin-methyl is hydrolyzed to its active metabolite, icafolin.[2][3] This technical guide
provides an in-depth overview of icafolin's mechanism of action, methods for its analysis in
plant tissues, and its efficacy against various weed species.

Mechanism of Action: Tubulin Polymerization
Inhibition

Icafolin exerts its herbicidal activity by inhibiting tubulin polymerization in plants.[2][3] Tubulin
proteins are the fundamental building blocks of microtubules, which are essential components

of the cytoskeleton involved in critical cellular processes such as cell division, cell plate
formation, and intracellular transport.

By binding to B-tubulins, icafolin disrupts the assembly of microtubules.[2][3] This interference
with microtubule dynamics leads to an arrest of the cell cycle at the G2/M checkpoint,
preventing the cell from entering mitosis.[4] The inability of cells to divide ultimately results in
the cessation of growth and death of the weed. A key characteristic of weeds treated with
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icafolin-methyl is that they remain standing in the field in a "frozen" state, ceasing to compete
with crops for resources and forming a mulch layer that can help conserve soil moisture.[1]

Signaling Pathway of G2/M Cell Cycle Arrest in Plants

The inhibition of tubulin polymerization by icafolin triggers the G2/M cell cycle checkpoint. This
complex signaling pathway ensures that cells do not proceed to mitosis with a compromised
cytoskeleton. Key regulatory proteins in this process include cyclin-dependent kinases (CDKSs)
and their associated cyclins. The activity of CDK-cyclin complexes is tightly regulated by
phosphorylation and dephosphorylation events. While the precise signaling cascade initiated
by icafolin is a subject for further research, the general pathway of G2/M arrest is understood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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